Cas no 1507535-77-4 (methyl2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine)

• Product Name: methyl2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine
• CAS No: 1507535-77-4
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 5948761
• PubChem ID: 82598275
• Update Time: 2025-06-14

methyl2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine
• 1507535-77-4
• EN300-1749915
• methyl[2-(2-methyl-1,3-thiazol-5-yl)propan-2-yl]amine

• Inchi： 1S/C8H14N2S/c1-6-10-5-7(11-6)8(2,3)9-4/h5,9H,1-4H3
• InChI Key： WHESYQIEJLCIDA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C)(C)NC

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on methyl2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine

Research Brief on Methyl 2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine (CAS: 1507535-77-4): Recent Advances and Applications

Methyl 2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine (CAS: 1507535-77-4) is a chemical compound that has garnered significant interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of methyl 2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine is its application in the synthesis of modulators for neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The study utilized a novel synthetic pathway involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the yield and purity of the final product. These findings suggest that this compound could play a pivotal role in the design of next-generation antidepressants.

In addition to its CNS applications, methyl 2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine has also been investigated for its potential anti-inflammatory properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The study employed molecular docking simulations to elucidate the binding interactions between the compound and its target proteins, providing valuable insights into its mechanism of action. These results open new avenues for the development of anti-inflammatory therapeutics with reduced side effects.

Another area of interest is the compound's role in oncology research. A 2024 study in European Journal of Medicinal Chemistry explored its use as a scaffold for designing small-molecule inhibitors of protein kinases involved in cancer cell proliferation. The researchers synthesized a series of analogs and evaluated their efficacy against various cancer cell lines, identifying several promising candidates with high selectivity and low cytotoxicity. These findings underscore the versatility of methyl 2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine as a building block for anticancer drug development.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. However, the growing body of evidence supporting its therapeutic potential makes methyl 2-(2-methyl-1,3-thiazol-5-yl)propan-2-ylamine a compelling subject for future investigations. Continued exploration of its chemical and biological properties is expected to yield innovative solutions for unmet medical needs in CNS disorders, inflammation, and oncology.